![molecular formula C10H9BrF3NOS B8468878 Propanamide, 3-[[4-bromo-2-(trifluoromethyl)phenyl]thio]-](/img/structure/B8468878.png)
Propanamide, 3-[[4-bromo-2-(trifluoromethyl)phenyl]thio]-
Cat. No. B8468878
M. Wt: 328.15 g/mol
InChI Key: SLYFSUMTQPAMMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08796471B2
Procedure details
4-Bromo-2-trifluoromethyl-benzenethiol (259.2 g, 1.01 mol) was dissolved in methanol (1.3 L) and water (2.6 L), then acrylamide (130 g, 1.82 mol), followed by sodium tetraborate (25.9 g, 129 mmol) were added at room temperature. The suspension was stirred for 40 h. After filtration, the solid was washed with water (2.6 L) and n-heptane (2.6 L) and dried in vacuo to yield the title compound as a white powder (325.6 g, 98%). MS (EI): m/z=330.0, 328.0 [M+H]+. 1H NMR (d6-DMSO, 400 MHz): δ 2.40 (t, J=7.2 Hz, 2H), 3.24 (t, J=7.2 Hz, 2H), 6.92 (bs, 1H), 7.37 (bs, 1H), 7.60 (d, J=8.3 Hz, 1H), 7.82-7.88 (m, 2H).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([SH:8])=[C:4]([C:9]([F:12])([F:11])[F:10])[CH:3]=1.[C:13]([NH2:17])(=[O:16])[CH:14]=[CH2:15].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]>CO.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][CH2:15][CH2:14][C:13]([NH2:17])=[O:16])=[C:4]([C:9]([F:12])([F:10])[F:11])[CH:3]=1 |f:2.3.4.5.6.7.8.9.10.11.12.13.14.15.16.17|
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Inputs
Step One
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Name
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|
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Quantity
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259.2 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)S)C(F)(F)F
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Name
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Quantity
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1.3 L
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
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130 g
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Type
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reactant
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Smiles
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C(C=C)(=O)N
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Step Three
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Name
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Quantity
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25.9 g
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Type
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reactant
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Smiles
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B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
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Step Four
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Name
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Quantity
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2.6 L
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The suspension was stirred for 40 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added at room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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WASH
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Type
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WASH
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Details
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the solid was washed with water (2.6 L) and n-heptane (2.6 L)
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
40 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1)SCCC(=O)N)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 325.6 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
